Cas no 170908-81-3 (DOTA-NHS-ester)

• Product Name: DOTA-NHS-ester
• CAS No: 170908-81-3
• MF: C₂₀H₃₁N₅O₁₀
• MW: 501.48764538765
• MDL: MFCD23381190
• CID: 1353719
• PubChem ID: 11488945
• Update Time: 2025-04-20

DOTA-NHS-ester Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraazacyclododecane-1,4,7-triacetic acid,10-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-
• 1,4,7,10-Tetraazacyclododecane-1,4,7,10-Tetraacetic Acid 1-(2,5-Dioxo-1-Pyrrolidinyl) Ester
• DOTA mono-N-hydroxysuccinimide ester
• DOTA-NHS ester
• DOTA-NHS-ester
• DOTA-NHS-ester(B-280)
• Tetraxetan N-hydroxysuccinimide
• HY-128890
• 2-[4,10-bis(carboxymethyl)-7-[2-(2,5-dioxopyrrolidin-1-yl)oxy-2-oxoethyl]-1,4,7,10-tetrazacyclododec-1-yl]acetic acid
• MFCD23381190
• DA-52668
• 1,4,7,10-Tetraazacyclododecane-1,4,7-triacetic acid, 10-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-
• SCHEMBL560792
• 2,2',2''-(10-(2-((2,5-Dioxopyrrolidin-1-yl)oxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl)triaceticacid
• 532QWX2588
• DOTA-?NHS-?ester
• AT26012
• 170908-81-3
• 2,2',2''-(10-(2-((2,5-Dioxopyrrolidin-1-yl)oxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl)triacetic acid
• SY345140
• Q27261050
• DOTA-HS-ster
• PD171045
• [4,7-biscarboxymethyl-10-(2,5-dioxopyrrolidin-1-yloxycarbonylmethyl)-1,4,7,10-tetraazacyclododec-1-yl]acetic acid
• 2,2 inverted exclamation mark ,2 inverted exclamation mark inverted exclamation mark -[10-[2-[(2,5-Dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-1,4,7,10-tetraazacyclododecane-1,4,7-triyl]triacetic Acid
• AKOS024258634
• 2,2',2''-(10-(2-(2,5-dioxopyrrolidin-1-yloxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl) triacetic acid
• MS-29307
• DOTA-NHS
• 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid, 1-(2,5-dioxo-1-pyrrolidinyl) ester
• CS-0101897

• MDL： MFCD23381190
• Inchi： 1S/C20H31N5O10/c26-15-1-2-16(27)25(15)35-20(34)14-24-9-7-22(12-18(30)31)5-3-21(11-17(28)29)4-6-23(8-10-24)13-19(32)33/h1-14H2,(H,28,29)(H,30,31)(H,32,33)
• InChI Key： XSVWFLQICKPQAA-UHFFFAOYSA-N
• SMILES： O(C(CN1CCN(CC(=O)O)CCN(CC(=O)O)CCN(CC(=O)O)CC1)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 501.20709220g/mol
• Monoisotopic Mass: 501.20709220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.9
• Topological Polar Surface Area: 189Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 342.6±10.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

DOTA-NHS-ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives